Cas no 126382-48-7 (2-Pyrimidinamine,N-hydroxy-)

• Product Name: 2-Pyrimidinamine,N-hydroxy-
• CAS No: 126382-48-7
• MF: C₄H₅N₃O
• MW: 111.101999998093
• CID: 103455
• PubChem ID: 4737472
• Update Time: 2025-04-18

2-Pyrimidinamine,N-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine,N-hydroxy-
• 2(1H)-Pyrimidinone, oxime (9CI)
• hydroxyaminopyrimidine
• SCHEMBL515362
• 126382-48-7
• N-pyrimidin-2-ylhydroxylamine
• 2-(hydroxyamino)pyrimidine
• AKOS002662999
• pyrimidone oxime

• Inchi： 1S/C4H5N3O/c8-7-4-5-2-1-3-6-4/h1-3,8H,(H,5,6,7)
• InChI Key： WWIFHKAHXMPFAE-UHFFFAOYSA-N
• SMILES： ONC1N=CC=CN=1

Computed Properties

• Exact Mass: 111.04335
• Monoisotopic Mass: 111.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 62.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58A^2
• XLogP3: 0

Experimental Properties

• PSA: 58.04